1-Methyl-1-propylpiperidinium bromide
Overview
Description
1-Methyl-1-propylpiperidinium Bromide is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has a molecular formula of C9H20BrN .
Molecular Structure Analysis
The molecular structure of 1-Methyl-1-propylpiperidinium Bromide is represented by the formula C9H20BrN. It has an average mass of 222.166 Da and a monoisotopic mass of 221.077911 Da .Physical And Chemical Properties Analysis
1-Methyl-1-propylpiperidinium Bromide is a solid at 20°C. It appears as a white to almost white powder or crystal. It has a melting point of 248°C (dec.) and is soluble in water .Scientific Research Applications
Electrolytes in Lithium/Sodium Ion Batteries
“1-Methyl-1-propylpiperidinium bromide” is used as an electrolyte in lithium/sodium ion batteries . The compound’s high ionic conductivity makes it an excellent choice for this application. It helps in the efficient transfer of ions between the anode and cathode, which is crucial for the battery’s performance.
Dye-Sensitized Solar Cells
This compound finds its application in dye-sensitized solar cells . Its high thermal stability and non-volatility make it suitable for use in these cells, which convert sunlight into electricity using a dye-sensitized photoelectrochemical system.
Synthesis of Conducting Polymers
“1-Methyl-1-propylpiperidinium bromide” is used as a medium for the synthesis of conducting polymers . These polymers have a wide range of applications, including organic light-emitting diodes (OLEDs), solar cells, and sensors.
Intercalation Electrode Materials
The compound is also used in the synthesis of intercalation electrode materials . These materials are used in rechargeable batteries, where they allow for the intercalation of ions, a process that is fundamental to the operation of the battery.
Biochemical Reagent
“1-Methyl-1-propylpiperidinium bromide” is used as a biochemical reagent . It can be used as a biological material or organic compound for life science related research. However, the specific applications in this field are not detailed in the available resources.
Safety and Hazards
properties
IUPAC Name |
1-methyl-1-propylpiperidin-1-ium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N.BrH/c1-3-7-10(2)8-5-4-6-9-10;/h3-9H2,1-2H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSANMXKHSHGXNC-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC[N+]1(CCCCC1)C.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9049370 |
Source
|
| Record name | 1-Methyl-1-propylpiperidinium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9049370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
88840-42-0 |
Source
|
| Record name | 1-Methyl-1-propylpiperidinium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9049370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Methyl-1-propylpiperidinium bromide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8L76B7A9DK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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